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Compound of Interest

2-Bromo-3-chloro-5-
Compound Name:
hydroxypyridine

Cat. No.: B141301

An In-depth Technical Guide to 2-Bromo-3-chloro-5-hydroxypyridine
CAS Number: 130284-56-9[1][2]

This technical guide provides a comprehensive overview of 2-Bromo-3-chloro-5-
hydroxypyridine, a halogenated pyridine derivative. This document is intended for
researchers, scientists, and professionals in the fields of chemical synthesis and drug
development, offering insights into its properties, synthesis, and applications.

Physicochemical Properties

The quantitative data for 2-Bromo-3-chloro-5-hydroxypyridine are summarized in the table
below for easy reference and comparison.
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Property Value Source(s)

CAS Number 130284-56-9 [1][2]

Molecular Formula CsHsBrCINO

Molecular Weight 208.44 g/mol
Colorless to pale yellow

Appearance ] ] [1]
crystalline solid

Melting Point 112-115°C [1]
Soluble in chloroform and

Solubility acetone; slightly soluble in [1]
water.

Purity >97%

Storage Inert atmosphere, 2-8 °C

IUPAC Name 6-bromo-5-chloro-3-pyridinol
DHKTYYVUEJTFHF-

InChl Key

UHFFFAOYSA-N

Synthesis Protocol

While detailed, step-by-step experimental protocols for the synthesis of 2-Bromo-3-chloro-5-
hydroxypyridine are not readily available in public literature, a general and feasible three-step
preparation method has been outlined.[1] This synthesis pathway starts from pyridine and
involves chlorination, bromination, and hydroxylation steps.

General Experimental Procedure:

e Chlorination of Pyridine: The synthesis commences with the chlorination of pyridine. This can
be achieved by reacting pyridine with reagents such as hydrogen chloride or sodium
hydroxide to yield 2-chloropyridine.[1] The specific reaction conditions, including
temperature, reaction time, and purification methods, would need to be optimized.
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» Bromination of 2-Chloropyridine: The second step involves the bromination of the resulting 2-
chloropyridine. This reaction is typically carried out in an inert atmosphere using bromine to
introduce a bromine atom at the 3-position of the pyridine ring, forming 2-chloro-3-
bromopyridine.[1] Careful control of the reaction conditions is necessary to ensure selective
bromination.

e Hydroxylation of 2-Chloro-3-bromopyridine: The final step is the hydroxylation of 2-chloro-3-
bromopyridine to obtain the target compound, 2-Bromo-3-chloro-5-hydroxypyridine. This
transformation is conducted under alkaline conditions, for instance, by reacting with sodium
hydroxide.[1] This step introduces the hydroxyl group at the 5-position.

Note: This represents a generalized synthetic route. For laboratory-scale or industrial
production, further research and development would be required to establish optimal reaction
parameters, yields, and purification protocols.

Synthesis Workflow Diagram

The following diagram illustrates the logical relationship in the general synthesis of 2-Bromo-3-
chloro-5-hydroxypyridine.

Pyridine 2-Bromo-3-chloro-5-hydroxypyridine

2-Chloro-3-bromopyridine

2-Chloropyridine

®
]
=
g
3
2
)
El
I
<
S
o

Click to download full resolution via product page

Caption: General synthesis workflow for 2-Bromo-3-chloro-5-hydroxypyridine.

Applications

2-Bromo-3-chloro-5-hydroxypyridine is primarily utilized as a chemical intermediate in
organic synthesis. Its trifunctional nature (bromo, chloro, and hydroxyl groups) makes it a
versatile building block for the synthesis of more complex molecules. Key application areas
include:

o Pharmaceuticals: It serves as a precursor or intermediate in the research and development
of new drug candidates. The pyridine scaffold is a common motif in many biologically active
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compounds.[1][3]

o Agrochemicals: This compound can be used in the synthesis of novel pesticides and
herbicides.[1]

e Dyes and Pigments: The chromophoric properties of pyridine derivatives make it a potential
intermediate in the synthesis of dyes.[1]

Safety Information

2-Bromo-3-chloro-5-hydroxypyridine is a chemical that should be handled in a laboratory
setting with appropriate personal protective equipment. It is classified with the following hazard
statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H332: Harmful if inhaled.

H335: May cause respiratory irritation.

The corresponding precautionary statements include:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

It is crucial to consult the Safety Data Sheet (SDS) for complete and detailed safety information
before handling this compound.

Spectroscopic Data
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Spectroscopic data, including *H NMR, 3C NMR, Mass Spectrometry (MS), and Infrared (IR)
spectroscopy, are essential for the structural confirmation and purity assessment of 2-Bromo-
3-chloro-5-hydroxypyridine. While the raw spectral data is not provided in the readily
available literature, spectral information is reported to be available through specialized
chemical data providers such as ChemicalBook.[4] Researchers are advised to consult these
resources for detailed spectroscopic information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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